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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

Technical Support Center: Sodium Tartrate
Dihydrate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and troubleshooting of

sodium tartrate dihydrate.

Frequently Asked Questions (FAQs)
Q1: What is sodium tartrate dihydrate and what are its primary applications?

A1: Sodium tartrate dihydrate (Na₂C₄H₄O₆·2H₂O) is the disodium salt of L-(+)-tartaric acid. It

exists as transparent, colorless, and odorless crystals.[1][2] Its most common application in a

laboratory setting is as a primary standard for Karl Fischer titration to determine the water

content of various substances.[3][4] This is due to its stable and precise water content of

15.66%.[2][4][5] It is also used in the food industry as an emulsifier and pH control agent,

identified by the E number E335.[1][3]

Q2: What are the general storage recommendations for sodium tartrate dihydrate?

A2: To ensure its stability and integrity, sodium tartrate dihydrate should be stored in a cool,

dry, and well-ventilated area.[6][7][8] It is important to keep the container tightly closed to
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protect it from moisture.[4][5][9][10] The substance should be stored away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[9][10][11][12][13]

Q3: Is sodium tartrate dihydrate a hazardous substance?

A3: According to the Globally Harmonized System (GHS), sodium tartrate dihydrate is not

classified as a hazardous substance.[6][8] However, it may cause mild irritation to the eyes,

skin, and respiratory tract upon contact.[3][6][8] It is recommended to handle it with appropriate

personal protective equipment (PPE), including safety glasses and gloves, and to ensure

adequate ventilation to avoid dust formation.[3][6][9][11]

Q4: What happens when sodium tartrate dihydrate is heated?

A4: Sodium tartrate dihydrate is stable under normal conditions.[11][12] However, upon

heating, it begins to dehydrate at approximately 120°C.[7][14] If heated to decomposition, it can

emit toxic fumes, including carbon oxides and sodium oxides.[6][11][13]

Troubleshooting Guides
Issue 1: Inaccurate or Inconsistent Results in Karl
Fischer Titration
Q: My Karl Fischer titrations using sodium tartrate dihydrate as a standard are giving

fluctuating and inaccurate results. What could be the cause?

A: Inconsistent results when using sodium tartrate dihydrate as a Karl Fischer standard can

stem from several factors. A primary reason is the incomplete dissolution of the standard in the

Karl Fischer solvent, which is often methanol-based.[15] Sodium tartrate dihydrate has

limited solubility in methanol, and if it does not dissolve completely, the water within its

crystalline structure will not be fully titrated, leading to inaccurate results.[15][16]

Troubleshooting Steps:

Ensure Complete Dissolution: Visually confirm that all crystals have dissolved before starting

the titration. Since the crystals are colorless, this can be challenging.[6] Allow for a sufficient

extraction time to ensure complete dissolution.[17]
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Solvent Management: The solvent has a limited capacity to dissolve sodium tartrate
dihydrate. If you are performing multiple titrations in the same solvent, it can become

saturated, preventing further dissolution.[15][16] It is recommended to replace the solvent at

regular intervals.[16][17]

Proper Sample Introduction: Ensure that the weighed sodium tartrate dihydrate is

introduced directly into the solvent and does not adhere to the walls of the titration vessel or

the electrode.[16] Any standard remaining on the vessel walls will not be titrated, leading to

erroneous results.[16]

System Integrity: Check the titration vessel for any leaks that could allow ambient moisture to

enter, leading to a high and unstable drift.[16] Ensure all seals, septa, and tubing

connections are secure.[16]

Issue 2: Caking or Clumping of Sodium Tartrate
Dihydrate Powder
Q: The sodium tartrate dihydrate powder in my stock container has formed hard clumps.

What causes this and how can I prevent it?

A: Caking of sodium tartrate dihydrate is primarily caused by exposure to moisture. Although

it is not highly hygroscopic, prolonged exposure to humid conditions can lead to the absorption

of water, causing the crystals to stick together.

Preventative Measures:

Proper Storage: Always store sodium tartrate dihydrate in a tightly sealed container in a

dry environment.[4][5][9][10]

Minimize Exposure: When weighing out the powder, minimize the time the container is open

to the atmosphere.

Use of Desiccants: Storing the container in a desiccator can provide an additional layer of

protection against moisture.
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Table 1: Physical and Chemical Properties of Sodium Tartrate Dihydrate

Property Value Reference(s)

Molecular Formula C₄H₄Na₂O₆ · 2H₂O [3]

Molecular Weight 230.08 g/mol [3]

Appearance White crystalline powder [3][7]

Water Content 15.66% [2][4][5]

Solubility in Water 290 g/L at 20°C

pH of 5% Solution 7.0 - 9.0 at 25°C [8][12][18]

Decomposition Temperature >120°C [7]

Experimental Protocols
Protocol: Standardization of Karl Fischer Reagent using
Sodium Tartrate Dihydrate
This protocol outlines the procedure for determining the titer of a volumetric Karl Fischer

reagent.

Materials:

Karl Fischer Titrator (volumetric)

Sodium Tartrate Dihydrate (analytical grade)

Karl Fischer Reagent (e.g., one-component composite)

Karl Fischer Solvent (e.g., dry methanol)

Analytical Balance (readable to 0.1 mg)

Weighing boat

Procedure:
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Prepare the Titration Vessel: Add a sufficient amount of the Karl Fischer solvent to the

titration vessel to cover the electrode.

Pre-Titration (Conditioning): Start the titrator to titrate any residual water in the solvent until a

stable, low drift is achieved.

Weigh the Standard: Accurately weigh approximately 100-200 mg of sodium tartrate
dihydrate into a weighing boat.[11] Record the exact weight.

Introduce the Standard: Carefully add the weighed sodium tartrate dihydrate to the

conditioned solvent in the titration vessel. Ensure no powder is lost during transfer.

Dissolution: Stir the solution until the sodium tartrate dihydrate is completely dissolved.

Allow for adequate extraction time.

Titration: Start the titration. The titrator will dispense the Karl Fischer reagent until the

endpoint is reached.

Record the Volume: Record the volume of the Karl Fischer reagent consumed.

Calculation: Calculate the water equivalent (titer) of the Karl Fischer reagent using the

following formula: Titer (mg H₂O/mL) = (Weight of Sodium Tartrate Dihydrate (mg) *

0.1566) / Volume of KF Reagent (mL)

Repeat: Perform the determination at least in triplicate to ensure accuracy and calculate the

average titer.
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Sodium Tartrate Dihydrate: Handling and Storage Best Practices

Storage Handling

Store in a cool, dry, well-ventilated area

Keep container tightly closed

Protect from moisture

Store away from incompatible materials

Use with adequate ventilation

Avoid dust formation

Wear appropriate PPE

Wash hands thoroughly after handling

Sodium Tartrate Dihydrate

Storage Handling

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of sodium tartrate dihydrate.
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Troubleshooting Inaccurate Karl Fischer Titration Results

Inaccurate Results

Check for complete dissolution

Is the standard fully dissolved?

Increase extraction time

No

Check for sample on vessel walls

Yes

Replace solventIs there undissolved standard on the walls?

Improve sample introduction technique

Yes

Check system for leaks

No

Is the drift high and unstable?

Seal all connections

Yes

Accurate Results

No

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting Karl Fischer titration inaccuracies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b152809#handling-and-storage-best-practices-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b152809#handling-and-storage-best-practices-for-sodium-tartrate-dihydrate
https://www.benchchem.com/product/b152809#handling-and-storage-best-practices-for-sodium-tartrate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

